5-{[(2S)-1-(3-oxo-3-{4-[5-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}propoxy)propan-2-yl]amino}-4-(trifluoromethyl)-2,3-dihydropyridazin-3-one

• Molecular Formula: C20H23F6N7O3
• Molecular Weight: 523.4 g/mol
• IUPAC Name: 4-[1-[3-oxo-3-[4-[5-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl]propoxy]propan-2-ylamino]-5-(trifluoromethyl)-1H-pyridazin-6-one
• InChI: InChI=1S/C20H23F6N7O3/c1-12(30-14-10-29-31-17(35)16(14)20(24,25)26)11-36-7-2-15(34)32-3-5-33(6-4-32)18-27-8-13(9-28-18)19(21,22)23/h8-10,12H,2-7,11H2,1H3,(H2,30,31,35)
• InChI Key: UQZCQKXJAXKZQH-UHFFFAOYSA-N
• Canonical SMILES: CC(COCCC(=O)N1CCN(CC1)C2=NC=C(C=N2)C(F)(F)F)NC3=C(C(=O)NN=C3)C(F)(F)F

Description

This compound (referred to as RBN-2397 in some sources ) is a heterocyclic molecule featuring a pyridazin-3-one core, a trifluoromethyl group, and a piperazine-linked pyrimidine moiety. Its molecular formula is C₂₀H₂₃F₆N₇O₃, with a molecular weight of 523.432 g/mol . The structure includes a chiral center at the (2S)-configured propan-2-ylamino group, contributing to its stereospecific interactions.

Preparation Methods

Synthesis of the Piperazine-Pyrimidine Intermediate

The 4-[5-(trifluoromethyl)pyrimidin-2-yl]piperazine fragment is generally prepared by nucleophilic aromatic substitution or palladium-catalyzed cross-coupling reactions involving:

• Starting with 5-(trifluoromethyl)pyrimidin-2-yl halides or equivalents
• Reaction with piperazine under basic conditions or via Buchwald-Hartwig amination
• Typical conditions include potassium tert-butylate as base, tris-(dibenzylideneacetone)dipalladium(0) as catalyst, and 2,2'-bis-(diphenylphosphino)-1,1'-binaphthyl as ligand in solvents such as tetrahydrofuran or toluene at ~80°C overnight.

Example Reaction Table:

Reagents & Conditions	Yield	Notes
4-bromo-6-(3-chloro-4-fluorophenyl)pyridin-2-yl + 4-(6-trifluoromethyl-2-pyridyl)piperazine, Pd(dba)3, BINAP, t-BuOK, THF/toluene, 80°C, overnight	Moderate to high	Purification by preparative TLC or column chromatography
1-(6-trifluoromethylpyridin-2-yl)piperazine + benzotriazol-1-yloxytris(dimethylamino)phosphonium hexafluorophosphate, triethylamine, DCM, room temp, overnight	High	Used for amide bond formation in subsequent steps

Preparation of the Propoxy Linker with Keto Functionality

The propoxy chain bearing the 3-oxo group is introduced by alkylation reactions:

• Using 3-bromopropan-1-one or equivalent keto-alkyl halides to alkylate the piperazine nitrogen
• Conditions often involve potassium carbonate or sodium carbonate as base in solvents like ethanol or dichloromethane at reflux or room temperature.

Assembly of the Pyridazinone Core and Final Coupling

The pyridazinone core substituted with trifluoromethyl groups is synthesized or procured as a key intermediate. The final coupling involves:

• Formation of the amino linkage at the 5-position of the pyridazinone with the chiral propan-2-yl substituent bearing the piperazinylpropoxy group
• This step may involve amide bond formation or nucleophilic substitution under mild conditions
• Chiral resolution or asymmetric synthesis is applied to obtain the (2S)-enantiomer

Representative Synthetic Scheme (Summary)

Step	Reaction Type	Starting Materials	Conditions	Product/Intermediate
1	Pd-catalyzed amination	5-(trifluoromethyl)pyrimidin-2-yl halide + piperazine	Pd(dba)3, BINAP, t-BuOK, THF/toluene, 80°C	4-[5-(trifluoromethyl)pyrimidin-2-yl]piperazine
2	Alkylation	Piperazine intermediate + 3-bromopropan-1-one	K2CO3, EtOH, reflux	3-oxo-3-(piperazinyl)propoxy derivative
3	Coupling	Pyridazinone derivative + chiral amino-propan-2-yl intermediate	Amide coupling reagents (e.g., benzotriazol-1-yloxytris(dimethylamino)phosphonium hexafluorophosphate), Et3N, DCM	Target compound

Key Experimental Data and Yields

Reaction	Yield (%)	Purification Method	Notes
Pd-catalyzed coupling of pyrimidinyl halide and piperazine	70-85	Flash chromatography or preparative TLC	High regioselectivity and functional group tolerance
Alkylation with 3-bromopropan-1-one	75-90	Extraction and silica gel chromatography	Mild conditions preserve keto group
Final coupling to pyridazinone	60-80	Column chromatography	Stereoselective synthesis critical

Research Discoveries and Observations

• The incorporation of trifluoromethyl groups at both the pyridazinone and pyrimidinyl moieties enhances metabolic stability and lipophilicity, improving pharmacokinetic profiles.
• The piperazine linker provides conformational flexibility and potential for hydrogen bonding, influencing biological activity.
• The chiral center at the propan-2-yl amino substituent is crucial for activity; thus, enantioselective synthesis or resolution is necessary.
• The keto group at the 3-position of the propoxy linker serves as a reactive handle for further derivatization or conjugation in medicinal chemistry applications.
• Comparative studies with related PARP inhibitors suggest this compound’s unique trifluoromethylated piperazine structure may confer distinct pharmacological properties.

Summary Table of Preparation Steps

Step	Intermediate/Compound	Reaction Type	Key Reagents	Conditions	Yield (%)
1	4-[5-(trifluoromethyl)pyrimidin-2-yl]piperazine	Pd-catalyzed amination	Pd(dba)3, BINAP, t-BuOK	80°C, overnight	70-85
2	3-oxo-3-(piperazinyl)propoxy derivative	Alkylation	K2CO3, 3-bromopropan-1-one	Reflux in EtOH	75-90
3	Final target compound	Amide coupling	BOP reagent, Et3N	Room temp, overnight	60-80

Chemical Reactions Analysis

Atamparib undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another atom or group of atoms.

Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and various catalysts. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

Atamparib has several scientific research applications, including:

Chemistry: Atamparib is used as a tool compound to study the role of PARP7 in various biochemical pathways.

Biology: Atamparib is used to investigate the biological functions of PARP7 and its role in cellular processes such as DNA repair and signal transduction.

Medicine: Atamparib is under investigation for its potential use in the treatment of various cancers, including squamous non-small cell lung carcinoma, squamous cell carcinoma of the lung, mantle cell lymphoma, HER2 negative breast cancer, and head and neck squamous cell carcinoma.

Industry: Atamparib is being developed as a potential therapeutic agent for cancer treatment, which could have significant implications for the pharmaceutical industry.

Mechanism of Action

Atamparib exerts its effects by selectively inhibiting PARP7, an enzyme that catalyzes the post-translational ADP-ribosylation of nuclear proteins. This inhibition restores interferon (type 1) signaling, leading to the induction of both innate and adaptive immune responses. Atamparib also induces PARP7 trapping on chromatin, suggesting its mechanism of action might be similar to clinically used PARP1 inhibitors .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structural Analogues

Pyridazinone Derivatives

• Compound from : Structure: 2-[5-oxo-3-(trifluoromethyl)-2,5-dihydro-1H-pyrazol-1-yl]-6-phenyl-4(3H)-pyrimidinone. Molecular Formula: C₁₄H₉F₃N₄O₂ (Molecular Weight: 338.25 g/mol). Key Differences: Lacks the piperazine-propoxy side chain and chiral center present in RBN-2396. The phenyl substituent may reduce solubility compared to RBN-2397’s trifluoromethyl groups .

Pyrimidinone-Piperazine Hybrids

• Compound from : Structure: 3-(3-oxo-3-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}propyl)-4H-pyrido[2,1-c][1,2,4]triazin-4-one. Molecular Formula: C₂₀H₁₉F₃N₆O₂ (Molecular Weight: 432.4 g/mol). The shorter propyl linker may limit conformational flexibility compared to RBN-2397’s propoxy chain .

Functional Group Analogues

Trifluoromethyl-Substituted Heterocycles

• Compound from (4i): Structure: 6-(4-(1-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4,5-dihydro-1H-tetrazol-5-yl)phenyl)-4-(coumarin-3-yl)pyrimidin-2(1H)-one. Key Differences: Incorporates a coumarin moiety instead of pyridazinone, enhancing fluorescence properties but likely reducing metabolic stability due to the larger aromatic system .

Piperazine-Linked Pyrimidines

• Compound from (1m): Structure: N-(4-chloro-5H-1,2,3-dithiazol-5-ylidene)pyrimidin-4-amine derivatives. Key Differences: Replaces the pyridazinone core with a dithiazole ring, introducing sulfur atoms that may alter redox properties. The absence of trifluoromethyl groups reduces electronegativity .

Detailed Comparative Analysis

Table 1: Physicochemical and Structural Comparison

Property	RBN-2397	Compound	Compound
Molecular Weight	523.432 g/mol	338.25 g/mol	432.4 g/mol
Core Heterocycle	Pyridazin-3-one	Pyrimidin-4-one	Pyridotriazin-4-one
Trifluoromethyl Groups	2	1	1
Piperazine Substituent	Yes (pyrimidine-linked)	No	Yes (pyridine-linked)
Chiral Centers	1 (S-configuration)	0	0

Table 2: Pharmacokinetic Predictions

Property	RBN-2397	Compound	Compound
LogP (Lipophilicity)	~3.5 (estimated)	~2.8	~2.9
Hydrogen Bond Acceptors	10	6	8
Solubility	Moderate (due to polar groups)	Low (phenyl group dominance)	Moderate (shorter chain)

Research Findings and Mechanistic Insights

• RBN-2397’s piperazine-pyrimidine side chain enhances binding to enzymes with hydrophobic pockets (e.g., kinases), as seen in its systematic name and SMILES notation .
• Compounds lacking the chiral center (e.g., and ) show reduced stereoselective activity in enzyme inhibition assays .
• The trifluoromethyl groups in RBN-2397 improve metabolic stability compared to non-fluorinated analogues, as fluorine’s electronegativity resists oxidative degradation .

Biological Activity

The compound 5-{[(2S)-1-(3-oxo-3-{4-[5-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}propoxy)propan-2-yl]amino}-4-(trifluoromethyl)-2,3-dihydropyridazin-3-one represents a complex structure with potential biological activity. This article delves into its biological properties, including mechanisms of action, therapeutic implications, and relevant case studies.

Chemical Structure and Properties

This compound features a multifaceted structure characterized by:

• Pyrimidine and Piperazine Moieties : These structures are often associated with various biological activities, including antimicrobial and anticancer properties.
• Trifluoromethyl Groups : Known for enhancing lipophilicity and metabolic stability, these groups may influence the compound's interaction with biological targets.

Structural Formula

The chemical formula can be summarized as follows:

$$C_{19}H_{22}F_6N_4O_3$$

The biological activity of this compound can be attributed to several mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, affecting cellular processes.
• Receptor Modulation : It could act on various receptors, influencing signal transduction pathways relevant to disease states.
• Antimicrobial Activity : Preliminary studies suggest potential efficacy against certain bacterial strains due to its complex structure.

Case Studies and Research Findings

Several studies have explored the biological activity of similar compounds or derivatives, yielding insights into the potential effects of the target compound.

Antimicrobial Activity

Research has indicated that compounds with similar structural features exhibit significant antimicrobial properties. For instance:

• A study demonstrated that derivatives containing piperazine showed activity against Staphylococcus aureus and Escherichia coli at concentrations as low as 1 mM .

Enzyme Inhibition Studies

Inhibition assays have revealed that compounds with trifluoromethyl groups can effectively inhibit lysosomal phospholipase A2 (PLA2G15), a critical enzyme in lipid metabolism. In one study, various compounds were screened, revealing that those with similar moieties had IC50 values below 1 mM .

Comparative Biological Activity Table

Compound	Activity Type	IC50 Value	Reference
Compound A	Antimicrobial	0.5 mM
Compound B	Enzyme Inhibition (PLA2G15)	0.18 μM
Compound C	Antimicrobial	1 mM

Q & A

Q. Table 1: Key Reaction Conditions

Step	Reaction Type	Reagents/Conditions	Yield (%)	Reference
1	Substitution	DMF, 80°C, 12h	65-70
2	Mitsunobu	DEAD, PPh3, THF	55-60
3	Reductive Amination	NaBH3CN, MeOH	40-50

Basic: How to characterize this compound using spectroscopic and chromatographic methods?

Methodological Answer:

• NMR : Use $^{1}\text{H}$- and $^{19}\text{F}$-NMR to confirm trifluoromethyl groups (δ ~ -60 ppm in $^{19}\text{F}$) and piperazine proton environments (δ 3.2-3.8 ppm) .
• HRMS : Validate molecular weight (expected [M+H]$^+$: 567.16) with high-resolution mass spectrometry .
• HPLC : Assess purity (>98%) using a C18 column (gradient: 10-90% acetonitrile in 0.1% TFA, 30 min) .

Note : Cross-reference with computed InChI/SMILES from PubChem-derived databases to resolve stereochemical ambiguities .

Advanced: How to design experiments to study its pharmacokinetic properties?

Methodological Answer:

• In Vitro Stability : Incubate with liver microsomes (human/rat) at 37°C, monitor degradation via LC-MS/MS. Adjust pH to 7.4 (phosphate buffer) to mimic physiological conditions .
• Plasma Protein Binding : Use equilibrium dialysis (PBS, 4h) to measure unbound fraction. Expect high binding (>90%) due to lipophilic trifluoromethyl groups .
• In Vivo Models : Administer intravenously (1 mg/kg) in Sprague-Dawley rats; collect plasma samples at 0, 1, 2, 4, 8h. Use non-compartmental analysis for $t_{1/2}$ and AUC calculations .

Advanced: How to resolve discrepancies in enzyme inhibition assay results across laboratories?

Methodological Answer:
Common discrepancies arise from:

• Buffer Composition : Slight pH variations (e.g., 6.5 vs. 7.0) in ammonium acetate buffers alter ionization states of the compound’s basic piperazine moiety, affecting IC$_{50}$ values .
• Assay Temperature : Ensure consistency (e.g., 25°C vs. 37°C) by pre-equilibrating reagents.

Q. Mitigation Strategies :

Standardize Assay Conditions : Adopt a universal buffer (e.g., 50 mM HEPES, pH 7.4, 10 mM MgCl$_2$) .

Orthogonal Assays : Validate results using surface plasmon resonance (SPR) to measure binding kinetics independently .

Basic: What structural features are critical for its bioactivity?

Methodological Answer:
Key pharmacophores include:

Trifluoromethyl Groups : Enhance metabolic stability and target binding via hydrophobic interactions .

Piperazine Ring : Facilitates solubility and serves as a hinge-binding motif in kinase targets .

Pyridazinone Core : Acts as a hydrogen-bond acceptor, critical for enzyme inhibition .

Q. Table 2: Structure-Activity Relationship (SAR) Insights

Feature	Role	Modification Impact	Reference
Trifluoromethyl (pyrimidine)	Metabolic stability	Replacement with Cl reduces t$_{1/2}$
(2S)-Stereochemistry	Target selectivity	(2R)-isomer shows 10x lower potency
Piperazine substitution	Solubility optimization	Bulkier groups decrease logD

Advanced: What strategies improve aqueous solubility without compromising potency?

Methodological Answer:

• Pro-Drug Approach : Introduce phosphate esters at the pyridazinone oxygen, which hydrolyze in vivo to the active form .
• PEGylation : Attach short PEG chains to the piperazine nitrogen (e.g., PEG-3) to enhance solubility (tested in PBS, pH 7.4) .
• Co-Solvent Systems : Use cyclodextrin inclusion complexes (e.g., sulfobutyl ether-β-cyclodextrin) for in vitro assays .

Basic: How to validate target engagement in cellular assays?

Methodological Answer:

Cellular Thermal Shift Assay (CETSA) : Treat cells with 10 µM compound, lyse, heat (37–65°C), and quantify target protein stability via Western blot .

Competitive Binding : Co-treat with a fluorescent probe (e.g., TAMRA-labeled ATP analog) and measure displacement via fluorescence polarization .

Key Controls : Include a negative stereoisomer and vehicle-treated samples to confirm specificity .